Cas no 1351630-23-3 (1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one)

• Product Name: 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one
• CAS No: 1351630-23-3
• MF: C₂₁H₂₃FN₄O₂S
• MW: 414.496326684952
• CID: 6554330
• PubChem ID: 56765768
• Update Time: 2025-10-21

1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one
• VU0537803-1
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]ethan-1-one
• AKOS024540118
• F6225-0297
• 1-(4-(2-fluorophenyl)piperazin-1-yl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)ethanone
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]ethanone
• 1351630-23-3

• Inchi： 1S/C21H23FN4O2S/c1-24(21-23-20-17(28-2)8-5-9-18(20)29-21)14-19(27)26-12-10-25(11-13-26)16-7-4-3-6-15(16)22/h3-9H,10-14H2,1-2H3
• InChI Key： NFAGDXHMGDSXID-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(N1CCN(C2C=CC=CC=2F)CC1)=O)OC

Computed Properties

• Exact Mass: 414.15257532g/mol
• Monoisotopic Mass: 414.15257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one

Chemical Profile of 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one (CAS No. 1351630-23-3)

The compound 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one, identified by its CAS number 1351630-23-3, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric moieties, which are designed to interact with biological targets in a highly specific manner. The structural framework of this molecule combines a piperazine core with substituents that enhance its binding affinity and selectivity, making it a valuable candidate for further investigation in drug discovery programs.

One of the most striking features of this compound is its dual functionality, derived from the presence of both a piperazine ring and a benzothiazole moiety. The piperazine segment is well-known for its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a frequent component in the development of medications targeting neurological and psychiatric disorders. On the other hand, the benzothiazole ring contributes additional pharmacological properties, including anti-inflammatory and antimicrobial activities. The combination of these two structural elements suggests that 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one could exhibit a broad spectrum of biological effects, which may be particularly relevant in the treatment of multifaceted diseases.

The presence of a fluorine atom at the 2-position of the phenyl ring is another critical aspect of this molecule. Fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced metabolic stability and improved binding interactions with biological targets. In particular, fluorine atoms can increase lipophilicity and binding affinity at protein receptors, which can lead to more potent and selective drug candidates. The specific positioning of the fluorine atom in this compound likely contributes to its unique pharmacokinetic profile, potentially allowing for longer half-life and reduced dosing frequency.

The methoxy group on the benzothiazole ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. Methoxy-substituted benzothiazoles have been reported to exhibit significant activity in various disease models, including cancer and inflammatory conditions. The methoxy group can also serve as a point for further derivatization, enabling chemists to fine-tune the pharmacological properties of the compound through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding sites and predict how modifications to the structure might affect activity. In the case of 1-4-(2-fluorophenyl)piperazin-1-yl-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoethan-1-one, computational studies have suggested that it may interact with enzymes involved in signal transduction pathways relevant to neurological disorders. These predictions provide a strong rationale for experimental validation and further exploration.

In vitro studies have begun to unravel the mechanistic basis of this compound's potential therapeutic effects. Initial experiments have shown that it can modulate the activity of serotonin receptors, particularly 5-HT1A and 5-HT7 subtypes, which are implicated in conditions such as anxiety and depression. Additionally, preliminary data suggest that it may inhibit enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align well with existing literature on similar compounds and highlight the compound's potential as an anti-inflammatory agent.

The synthesis of this complex molecule presents unique challenges due to its multi-step nature and sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce such entities on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the aromatic rings and linking them seamlessly to the piperazine core. Furthermore, protecting group strategies have allowed chemists to install each moiety in an orderly fashion without interference from other reactive sites.

The pharmacokinetic properties of 1-(4-methoxy-l ,3-benzothiazol -2 -y l)(methyl)aminoethyl -4-( 2 -fluoro phen yl)piperaz ine are also under investigation to ensure that it meets pharmaceutical standards for bioavailability and therapeutic efficacy. Absorption, distribution, metabolism, excretion (ADME) studies are being conducted to assess how the body processes this compound after administration. Preliminary results indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical development.

One particularly promising area for exploration is the use of this compound as a scaffold for next-generation therapeutics. By systematically modifying its structure through SAR studies, researchers can identify derivatives with enhanced potency or novel mechanisms of action. For instance, replacing one substituent with another might alter its affinity for specific receptors or reduce off-target effects. Such modifications could lead to breakthroughs in treating conditions where current treatments are limited or ineffective.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds like (methylaminoethyl)(4-methoxy-l ,3-benzothiazol -2 -y l)(4-( 2 -fluoro phen yl)piperaz ine) interact with biological systems at a molecular level. By analyzing gene expression profiles or protein interactions after exposure to this compound , researchers can gain insights into its mode-of-action beyond what traditional assays can provide . These high-throughput approaches enable faster identification o f promising candidates while reducing reliance on labor-intensive traditional methods .

Future directions for research on this molecule include exploring its potential applications in personalized medicine . By correlating genetic markers wi th response t o treatment , clinicians could tailor therapeutic strategies t o individual patients based on their unique biological profiles . This approach holds great promise f or improving outcomes i n patients suffering from chronic diseases where conventional therapies often fall short .